Trichothecenes
Trichothecenes are a group of mycotoxins produced by various fungi, commonly found in contaminated grains and seeds. These compounds exhibit a wide range of biological activities, including cytotoxicity, immunosuppression, and hormonal effects. Structurally diverse, trichothecenes contain a characteristic tricyclic core structure consisting of rings A, B, and C. Their primary route of entry into the human body is through ingestion or inhalation. In the context of food safety, trichothecenes pose significant risks due to their potential to cause acute health issues such as nausea, vomiting, and stomatitis. Additionally, prolonged exposure may lead to chronic effects including immunosuppression and growth inhibition in children. Due to these adverse effects, stringent regulations are in place to monitor and control the levels of trichothecenes in foodstuffs and animal feed.

Structure | Chemical Name | CAS | MF |
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Deoxynivalenol | 51481-10-8 | C15H20O6 |
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Nivalenol | 23282-20-4 | C15H20O7 |
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Neosolaniol Standard | 36519-25-2 | C19H26O8 |
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12,13-Epoxy-4β-[[(2Z,4E)-6-[2-(2,5-dihydro-5-oxofuran-3-yl)ethoxy]-7-hydroxy-1-oxo-2,4-octadienyl]oxy]trichothec-9-en-15-ol | 85124-22-7 | C29H38O9 |
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(1R,2R,3S,7R,9R,10R,12S)-2-[Deuterio(hydroxy)methyl]-3,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-one | 919488-17-8 | C15H20O6 |
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Verrucarol | 2198-92-7 | C15H22O4 |
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T2 Tetraol | 34114-99-3 | C15H22O6 |
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Roridin E | 16891-85-3 | C29H38O8 |
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3-Acetyldeoxynivalenol Standard | 50722-38-8 | C17H22O7 |
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Deoxynivalenol 3-glucuronide | 1000000-13-4 | C21H28O12 |
Related Literature
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1. An in situ approach to functionalize metal–organic frameworks with tertiary aliphatic amino groups†Fu-Gui Xi,Wei Sun,Zhi-yun Dong,Ning-Ning Yang,Teng Gong,En-Qing Gao Chem. Commun., 2020,56, 13177-13180
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2. Back cover
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Vaishali Sethi,Surinder K. Mehta,Ashok K. Ganguli,Sonalika Vaidya Phys. Chem. Chem. Phys., 2019,21, 17441-17441
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Paola Carbone,Hossein Ali Karimi-Varzaneh,Florian Müller-Plathe Faraday Discuss., 2010,144, 25-42
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Yan Qin,Yang Ren,Steve M. Heald,Chengjun Sun,Dehua Zhou,Bryant J. Polzin,Steve E. Trask,Khalil Amine,Yinjin Wei,Gang Chen,Ira Bloom,Zonghai Chen Phys. Chem. Chem. Phys., 2014,16, 3254-3260
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Kenji Katayama,Yuki Takeda,Kenta Kuwabara,Shota Kuwahara Chem. Commun., 2012,48, 7368-7370
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Kazuya Imamura,Yukiko Kawano,Shin-ichiro Miyahara,Tomokazu Yamamoto,Syo Matsumura,Katsutoshi Nagaoka Chem. Sci., 2017,8, 674-679
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Adam H. Turner,Silvia Imberti,Małgorzata Swadźba-Kwaśny,John D. Holbrey Faraday Discuss., 2018,206, 247-263
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